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Compound of Interest

Compound Name: o-Nitrophenyl caprate

CAS No.: 104809-24-7

Cat. No.: B027968 Get Quote

Executive Summary
The quantification of

-galactosidase (

-gal) activity is a cornerstone of molecular biology, serving as the primary reporter for gene
expression studies (Miller Assay) and bacterial identification. While modern alternatives like
fluorescence (MUG) and luminescence exist, the colorimetric quantification of o-Nitrophenol
(ONP) at 420 nm remains the industry standard for robust, cost-effective, and high-dynamic-
range analysis.

This guide provides a definitive technical protocol for generating a precise ONP standard curve.

Unlike generic protocols, this document focuses on the causality of experimental variables—

specifically pH dependency and extinction coefficients—to ensure data integrity.

Part 1: Scientific Principles & Comparative Analysis
The Chemistry of Detection
The assay relies on the hydrolysis of o-Nitrophenyl-

-D-galactopyranoside (ONPG). ONPG is colorless. Upon hydrolysis by

-gal, it yields galactose and o-Nitrophenol (ONP).
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Critical Mechanism: ONP acts as a pH indicator. At neutral pH (assay conditions), it is

protonated and colorless. To quantify it, the reaction must be terminated with a strong base

(typically

), shifting the pH > 11. This deprotonates ONP into the o-nitrophenolate anion, which exhibits
a strong yellow absorbance maximum at 420 nm.

Product Comparison: ONP vs. Alternatives
Feature ONP (Colorimetric) MUG (Fluorescent) X-Gal (Precipitate)

Detection
Absorbance @ 420

nm

Excitation 365 nm /

Emission 455 nm

Visual (Blue

precipitate)

Sensitivity

Moderate (

to

Units)

High (

Units)
Low (Qualitative only)

Dynamic Range Linear up to ~1.5 OD Very Wide N/A (Non-quantitative)

Cost Low High Moderate

Equipment
Standard

Spectrophotometer
Fluorometer

None (Visual

inspection)

Best Use
Routine promoter

activity, Miller Assays

Low-expression

promoters, limited cell

mass

Cloning screening

(Blue/White)

Why Choose ONP? While MUG offers higher sensitivity, ONP provides superior linearity at high

enzyme concentrations and does not require specialized fluorescence optics. It is the only

method that allows for the direct calculation of "Miller Units" using established extinction

coefficients.

Part 2: Detailed Protocol - Standard Curve
Generation
Reagents & Preparation
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Standard: o-Nitrophenol (Pure crystalline, NOT ONPG).

Note: Do not use the substrate (ONPG) to make the standard curve. You must use the

product (ONP).

Solvent (Stop Solution): 1 M

(Sodium Carbonate).

Scientific Logic: You must prepare standards in the Stop Solution, not water. The extinction

coefficient (

) of ONP is pH-dependent. Measuring in water (pH 7) will yield zero absorbance.

Diluent: Water or Z-Buffer (depending on assay volume), but final concentration must mimic

the stopped reaction pH.

Workflow Visualization
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 Transfer Read Absorbance

@ 420 nm
 Spectrophotometer

Click to download full resolution via product page

Figure 1: Step-by-step workflow for generating the o-Nitrophenol standard curve. Note the

critical intermediate dilution into the Stop Solution.

Step-by-Step Methodology
Step A: Stock Solution Preparation

Weigh 13.9 mg of o-Nitrophenol (MW: 139.11 g/mol ).

Dissolve in 1 mL of 100% Ethanol (ONP has poor solubility in neutral water).

Add 99 mL of distilled water to create a 1 mM (1000 µM) Stock Solution.

Storage: Store at 4°C in the dark. ONP is light-sensitive.
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Step B: Preparation of Standards
The goal is to generate concentrations ranging from 0 to 200 nmoles (typical linear range for

Miller assays).

Blank: 1 mL 1 M

.

Standard Series: Prepare the following in 1.5 mL tubes. Crucial: Use the Stop Solution (

) as the diluent to ensure all standards are at pH > 11.

Standard ID Concentration (µM)
Volume of 1 mM
Stock (µL)

Volume of 1 M

(µL)

Std 1 0 (Blank) 0 1000

Std 2 20 20

To cite this document: BenchChem. [Comparative Guide: Optimizing o-Nitrophenol (ONP)
Quantification for -Galactosidase Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027968#standard-curve-generation-for-o-nitrophenol-
at-420-nm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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